Cas no 2172576-97-3 (3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid)

• Product Name: 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid
• CAS No: 2172576-97-3
• MF: C₁₁H₁₉NO₃S
• MW: 245.338462114334
• CID: 5567804
• PubChem ID: 165594431
• Update Time: 2025-10-29

3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629882
• 2172576-97-3
• 3-(4-hydroxypiperidin-4-yl)thiane-3-carboxylic acid
• 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid

• Inchi： 1S/C11H19NO3S/c13-9(14)10(2-1-7-16-8-10)11(15)3-5-12-6-4-11/h12,15H,1-8H2,(H,13,14)
• InChI Key： YAYBKYGENAIGEI-UHFFFAOYSA-N
• SMILES： S1CCCC(C(=O)O)(C1)C1(CCNCC1)O

Computed Properties

• Exact Mass: 245.10856464g/mol
• Monoisotopic Mass: 245.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 94.9Ų

Additional information on 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid

3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid (CAS No. 2172576-97-3)

3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid, also known by its CAS registry number CAS No. 2172576-97-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiane moiety and a carboxylic acid group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

The molecular structure of 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid is notable for its complexity and functionality. The piperidine ring, a six-membered saturated ring with one nitrogen atom, is substituted at the 4-position with a hydroxyl group. This hydroxyl group introduces additional hydrogen bonding capabilities, enhancing the molecule's solubility and reactivity. The thiane moiety, a five-membered ring containing sulfur and two double bonds, adds flexibility and electronic diversity to the structure. The carboxylic acid group at the 3-position further increases the molecule's acidity and ability to form salts or esters, which are crucial for various chemical reactions.

Recent studies have highlighted the potential of 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. For instance, investigations into its interactions with kinases and proteases have shown promising results, suggesting that this compound could serve as a lead compound for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has also been studied for its role in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of conductive polymers or semiconducting materials. Recent advancements in polymer chemistry have demonstrated that derivatives of 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid can be incorporated into polymer networks to enhance their mechanical and electrical properties.

The synthesis of 3-(4-Hydroxypiperidin-4-yl)thiane-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by the introduction of the thiane moiety through sulfur-based cyclization reactions or other suitable methods. The final step involves the installation of the carboxylic acid group, often achieved through oxidation or hydrolysis reactions. The optimization of these synthetic routes has been an active area of research, with scientists seeking to improve yields and reduce reaction times.

The physical and chemical properties of this compound are well-documented. Its molecular weight is approximately 285 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate, while its solubility in water is limited due to its hydrophobic nature. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of stability, 3-(4-Hydroxypiperidin-4-yllthiane-Carboxylic Acid is generally stable under normal storage conditions but may degrade under harsh acidic or basic conditions. Its thermal stability has been tested up to 150°C without significant decomposition, making it suitable for processes that involve moderate heating.

The latest research on this compound has focused on its potential as an intermediate in the synthesis of more complex molecules. For example, scientists have explored its use as a building block for constructing macrocyclic compounds with potential applications in drug delivery systems. Additionally, studies on its interactions with biological systems have provided insights into its pharmacokinetic profile, which is essential for evaluating its suitability as a drug candidate.

In conclusion, 3-(4-Hydroxypiperidin - 4 - yl ) thiane - 3 - carboxylic acid, identified by CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No.CAS No. CAS CAS CAS CAS CAS CAS CAS CAS CAS CAS CAS CAS CAS CAS